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Compound of Interest

Compound Name: Dibutyl hydrogen phosphite

Cat. No.: B085527 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core properties, reactivity, and

applications of Dibutyl Hydrogen Phosphite (CAS No. 1809-19-4), a versatile

organophosphorus compound. The information is curated for professionals in research and

development, with a focus on delivering precise, quantitative data and practical insights.

Core Physicochemical and Safety Data
Dibutyl hydrogen phosphite, also known as dibutyl phosphite, is a colorless to slightly yellow

liquid with a characteristically penetrating odor.[1] It exists in tautomeric equilibrium,

predominantly favoring the phosphonate form with a P-H bond over the phosphite form with a

P-OH bond. This structural feature is central to its chemical reactivity.

Physical and Chemical Properties
The fundamental physical and chemical characteristics of dibutyl hydrogen phosphite are

summarized below, providing a baseline for its handling and application in experimental

settings.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b085527?utm_src=pdf-interest
https://www.benchchem.com/product/b085527?utm_src=pdf-body
https://www.benchchem.com/product/b085527?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Dibutyl-hydrogen-phosphite
https://www.benchchem.com/product/b085527?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085527?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Formula C₈H₁₉O₃P [2]

Molecular Weight 194.21 g/mol [2]

Appearance
Clear, colorless to slightly

yellow liquid
[1][3]

Density 0.995 g/mL at 25 °C [2][3]

Boiling Point 118-119 °C at 11 mmHg [2][3]

Melting Point 70.5 °C [3][4]

Refractive Index (n²⁰/D) 1.422 - 1.423 [1][4]

Vapor Pressure <0.1 mmHg at 20 °C [3]

Flash Point
118 - 121 °C (244.4 - 249.8 °F)

- closed cup
[2]

Water Solubility
7.3 g/L at 25 °C (Slightly

soluble)
[3]

LogP (Octanol/Water Partition

Coeff.)
1.81 [2][3]

Vapor Density 6.7 (Air = 1) [1][2]

Hazard and Safety Information
Dibutyl hydrogen phosphite is classified as a hazardous substance, requiring careful

handling and adherence to safety protocols.
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Hazard Class Description Source(s)

Skin Corrosion/Irritation Causes skin irritation [2]

Serious Eye Damage/Irritation Causes serious eye irritation [1]

Carcinogenicity Suspected of causing cancer [5]

Aquatic Hazard (Chronic)
Harmful to aquatic life with

long-lasting effects
[2]

Signal Word Warning [2]

Handling Precautions: Use in a well-ventilated area, preferably under a fume hood.[5] Wear

appropriate personal protective equipment (PPE), including chemical safety goggles, gloves,

and protective clothing to prevent skin and eye contact.[2][5] Store in a tightly closed container

in a dry, cool place, handled under inert gas as it is moisture-sensitive.[5]

In case of exposure:

Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present and

easy to do. Continue rinsing and get medical attention.[2]

Skin: Wash off immediately with plenty of soap and water. If skin irritation persists, call a

physician.[2]

Ingestion: Clean mouth with water and drink plenty of water afterwards. Seek medical

attention.[2]

Reactivity and Synthetic Applications
The reactivity of dibutyl hydrogen phosphite is dominated by the nucleophilic character of the

phosphorus atom and the presence of the reactive P-H bond. This makes it a key reagent in

several important organic transformations, particularly in the formation of carbon-phosphorus

bonds.

The Pudovik Reaction: A Key C-P Bond Formation
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A cornerstone of its application is the Pudovik reaction, which involves the base-catalyzed

addition of the P-H bond across a carbonyl double bond (aldehydes and ketones) to form α-

hydroxy phosphonates. These products are valuable intermediates in medicinal chemistry and

materials science.
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Caption: Workflow of the base-catalyzed Pudovik Reaction.

Other Notable Reactions
Michael Addition: Similar to the Pudovik reaction, it can undergo Michael addition to α,β-

unsaturated carbonyl compounds.

Atherton-Todd Reaction: Reacts with alcohols in the presence of a base and a halogenating

agent (like CCl₄) to form phosphate esters.

Hirao Reaction: Participates in palladium-catalyzed cross-coupling reactions with aryl halides

to form aryl phosphonates.
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Hydrolysis: It hydrolyzes to phosphorous acid and butanol in a base-catalyzed reaction.[1]

Decomposition: When heated to decomposition, it can emit highly toxic fumes of phosphorus

oxides. Spontaneous combustion has been reported at the end of distillation under reduced

pressure, likely due to the formation of phosphine (PH₃) from thermal decomposition.[1]

Experimental Protocols & Methodologies
While specific, proprietary drug development protocols are not publicly available, the synthesis

of α-hydroxy phosphonates via the Pudovik reaction is a well-documented and representative

experimental use of dibutyl hydrogen phosphite.

General Protocol: Synthesis of an α-Hydroxy
Phosphonate
This protocol provides a generalized methodology for the addition of dibutyl hydrogen
phosphite to an aldehyde.
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Caption: General experimental workflow for a Pudovik reaction.
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Methodology Details:

Reaction Setup: The reaction is typically carried out under an inert atmosphere (e.g.,

Nitrogen or Argon) to prevent oxidation and reactions with moisture. Anhydrous solvents are

crucial for optimal results.

Reagent Addition: The base catalyst is added slowly at a reduced temperature (e.g., 0 °C) to

control the exothermic nature of the reaction and minimize side-product formation.

Monitoring: Reaction progress should be monitored using appropriate analytical techniques

such as Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry

(GC-MS) to determine the point of completion.

Workup and Purification: A standard aqueous workup is performed to remove the catalyst

and other water-soluble impurities. The final product is typically purified by flash column

chromatography on silica gel.

Applications in Research and Industry
Beyond its role as a synthetic intermediate, dibutyl hydrogen phosphite has applications in

materials science and industrial processes.

Pharmaceutical and Agrochemical Synthesis: It is a key building block for creating

phosphonate-containing molecules, which are often explored for their biological activity as

enzyme inhibitors, haptens, and therapeutic agents.

Lubricant Additives: It is used as an anti-wear and extreme-pressure additive in industrial

gear oils and bio-based lubricating oils.[3]

Flame Retardants: Serves as a precursor in the synthesis of flame retardant materials.

Stabilizers: Can be used as a stabilizer in various polymer formulations.

This guide consolidates the essential technical data for dibutyl hydrogen phosphite,

providing a foundation for its safe and effective use in scientific research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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